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Compound of Interest

Compound Name: DS17701585

Cat. No.: B15142737

Get Quote

An extensive search for publicly available information regarding the investigational compound

"DS17701585" has yielded no specific results identifying a drug or therapeutic agent with this

designation. It is highly probable that "DS17701585" is an internal, preclinical, or discontinued

development code that has not been disclosed in scientific literature, clinical trial registries, or

public press releases.

While the prefix "DS" is commonly used by the pharmaceutical company Daiichi Sankyo for its

investigational compounds, no public records connect this specific identifier to any of their

known development pipelines. Searches for variations of this identifier have also failed to

produce relevant information.

Therefore, a detailed technical guide on the mechanism of action, including quantitative data,

experimental protocols, and signaling pathway diagrams, cannot be constructed for a

compound that is not publicly identified.

For researchers, scientists, and drug development professionals interested in the portfolio of

companies like Daiichi Sankyo, it is recommended to consult their official publications, investor

communications, and clinical trial databases (such as ClinicalTrials.gov) for information on their
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publicly disclosed investigational agents. These resources will provide the most accurate and

up-to-date information on their research and development activities.

Should "DS17701585" be an alternative or erroneous identifier for a known compound,

providing the correct name or any additional context would be necessary to retrieve the

requested technical information. Without a valid and publicly recognized identifier, a

comprehensive analysis of its mechanism of action remains impossible.

To cite this document: BenchChem. [In-depth Technical Guide: The Mechanism of Action of
DS17701585]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142737/docs#in-depth-technical-guide-the-
mechanism-of-action-of-ds17701585]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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